N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide

• IUPAC Name: N-(2-phenylethyl)-2-(2-phenylethylamino)-2-sulfanylideneacetamide
• InChI: InChI=1S/C18H20N2OS/c21-17(19-13-11-15-7-3-1-4-8-15)18(22)20-14-12-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,19,21)(H,20,22)
• InChI Key: PHCNUANFWNZZBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C(=S)NCCC2=CC=CC=C2
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide, also known as PEPA, is a synthetic compound that belongs to the class of thioxoacetamides. It has been widely studied for its potential applications in the field of medicinal chemistry due to its unique properties.

Mechanism of Action

The exact mechanism of action of N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide has also been shown to inhibit the replication of viruses by interfering with the viral life cycle.
Biochemical and Physiological Effects
N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide has been shown to have a variety of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, which is a process of programmed cell death. N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. In addition, N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potential therapeutic agent for the treatment of cancer. However, one of the limitations of using N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide in lab experiments is its poor solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative diseases. Another direction is to explore its potential as a therapeutic agent for the treatment of inflammatory diseases. In addition, further studies are needed to fully understand the mechanism of action of N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide and to optimize its pharmacological properties for clinical use.
Conclusion
In conclusion, N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide is a synthetic compound that has been widely studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities, as well as neuroprotective and anti-inflammatory effects. While there are still limitations in using N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide in lab experiments, its potential therapeutic applications make it a promising area of research for the future.

Scientific Research Applications

N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities. N-(2-phenylethyl)-2-[(2-phenylethyl)amino]-2-thioxoacetamide has also been reported to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.